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Introduction
2-Cyclohexylbenzaldehyde (CAS No. 128323-04-6) is an aromatic aldehyde characterized by

a cyclohexyl group at the ortho position of the benzaldehyde ring.[1][2] With the molecular

formula C13H16O and a molecular weight of approximately 188.27 g/mol , this compound

presents as a colorless to pale yellow liquid.[1][3][4] While its primary documented use is in the

fragrance industry for its sweet, floral scent, its structural motifs—a reactive aldehyde and a

bulky, lipophilic cyclohexyl group—make it a potentially valuable building block for medicinal

chemistry and novel material synthesis.[1] This guide provides a comprehensive overview of its

commercial availability, recommended protocols for quality assessment, and essential safety

and handling procedures tailored for a research and development setting.

Part 1: Commercial Availability and Procurement
Strategy
Sourcing high-quality starting materials is a foundational pillar of reproducible and successful

research. 2-Cyclohexylbenzaldehyde is available from a range of chemical suppliers, though

it is typically classified as a research chemical rather than a bulk commodity.
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A survey of the chemical supplier landscape indicates that 2-Cyclohexylbenzaldehyde is

primarily available from vendors specializing in building blocks, screening compounds, and

pharmaceutical intermediates. Availability is generally in research-scale quantities, from

milligrams to several grams.

Supplier Typical Purity
Available
Quantities

Notes

1st Scientific LLC 97% 100mg, 250mg, 1g
All products are for

research use only.[3]

Syn Pharmatech Inc. 98% 1g, 5g

Offers a variety of

building blocks and

reagents.[4]

Sunway Pharm Ltd. 97% 250mg, 1g

Provides CoA,

Datasheet, and NMR

data upon request.[5]

CookeChem 97% 100mg and up
Specializes in fine

chemicals for R&D.[6]

Guidechem Network Varies Varies

A platform connecting

multiple suppliers like

Dayang Chem and

Pure Chemistry

Scientific Inc.[1]

This table is representative and not exhaustive. Pricing and stock levels are subject to change.

Procurement Workflow: A Strategic Approach
The process of acquiring a specialized chemical like 2-Cyclohexylbenzaldehyde requires

more than simply placing an order. A systematic approach ensures that the material received

meets the stringent requirements of your research.
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Phase 1: Planning & Sourcing

Phase 2: Pre-Purchase Validation

Phase 3: Execution & Verification
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Caption: Strategic workflow for procuring research chemicals.
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Expert Insight: Always request the lot-specific Certificate of Analysis (CoA) before purchase. Do

not rely solely on the specifications listed on the website. The CoA provides actual analytical

results for the batch you will receive, which is critical for assessing purity and identifying

potential contaminants that could interfere with sensitive reactions.

Part 2: Quality Assessment of Commercial Material
Upon receipt, it is imperative to perform in-house quality control to verify the identity, purity, and

integrity of the 2-Cyclohexylbenzaldehyde. This step is non-negotiable for ensuring the

validity of experimental outcomes.

Common Analytical Techniques
A combination of spectroscopic and chromatographic methods should be employed for

comprehensive characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and

provides a good estimate of purity by identifying signals from impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing the purity of volatile

compounds and identifying trace impurities by their mass fragmentation patterns.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy: Confirms the presence of key functional

groups, notably the aldehyde C=O stretch (around 1700 cm⁻¹) and the aldehydic C-H stretch

(around 2850 cm⁻¹).[7]

Potential Impurities and Their Origins
Understanding the potential synthesis routes can inform the search for impurities. A common

route to substituted benzaldehydes involves the oxidation or formylation of a corresponding

precursor.[8][9] Potential impurities could include:

Starting Materials: Unreacted 2-cyclohexyltoluene or related precursors.

Over-oxidation Products: 2-Cyclohexylbenzoic acid, if the oxidation conditions are too harsh.

By-products: Isomeric impurities or products from side reactions.
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Standard Protocol: GC-MS Purity Verification
This protocol describes a self-validating system for confirming the purity of a newly acquired

batch of 2-Cyclohexylbenzaldehyde.

Objective: To determine the purity of 2-Cyclohexylbenzaldehyde and identify any volatile

impurities.

Materials:

2-Cyclohexylbenzaldehyde sample

Dichloromethane (DCM), HPLC grade or equivalent

2 mL GC vials with caps

Micropipette

Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source and a suitable capillary

column (e.g., HP-5ms).[10]

Methodology:

Sample Preparation: Prepare a dilute solution (~1 mg/mL) by dissolving approximately 1 mg

of 2-Cyclohexylbenzaldehyde in 1 mL of DCM in a GC vial.[10] Cap tightly.

Instrument Setup:

Set the GC oven temperature program. A typical program could be:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 15 °C/min to 280 °C.

Final hold: 5 minutes.[7][10]

Injector Temperature: 250 °C.

MS Source Temperature: 230 °C.
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Scan Range: m/z 40-500.[10]

Injection: Inject 1 µL of the prepared sample into the GC-MS.

Data Analysis:

Analyze the total ion chromatogram (TIC). The main peak should correspond to 2-
Cyclohexylbenzaldehyde.

Calculate the purity by peak area percentage. Purity (%) = (Area of Main Peak / Total Area

of All Peaks) x 100.

Extract the mass spectrum for the main peak and confirm its identity by matching the

molecular ion peak ([M]⁺, m/z = 188) and fragmentation pattern with reference data.

Attempt to identify any impurity peaks by analyzing their mass spectra and comparing

them to a library (e.g., NIST).
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Step 1: Sample Preparation

Step 2: Instrumental Analysis

Step 3: Data Interpretation
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Caption: In-house QC workflow using GC-MS analysis.
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Part 3: Safety, Handling, and Storage
Proper handling and storage are critical to ensure the longevity of the chemical and the safety

of laboratory personnel.

Hazard Identification
According to aggregated GHS data, 2-Cyclohexylbenzaldehyde is classified as a substance

that causes serious eye irritation.[2] It may also cause skin and respiratory irritation.[2]

H319: Causes serious eye irritation.[2]

H315: Causes skin irritation.[2]

H335: May cause respiratory irritation.[2]

Handling and Personal Protective Equipment (PPE)
Given the hazards, stringent safety protocols must be followed.

Engineering Controls: Always handle this chemical in a certified laboratory fume hood to

avoid inhalation of vapors.[11]

Eye Protection: Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[11][12]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Dispose of contaminated

gloves properly after use.[11]

Skin and Body Protection: Wear a lab coat and, if splashing is possible, additional

impervious clothing.[11]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[12][13]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing.[12][13]
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

[13]

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical

attention.[13]

Storage Recommendations
To maintain the chemical's integrity and prevent degradation, proper storage is essential.

Temperature: Store in a cool, dry place. Several suppliers recommend storage at 2-8°C.[4]

[14]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation

of the aldehyde group.[14][15]

Container: Keep the container tightly sealed in a well-ventilated area.[13]

Conclusion
2-Cyclohexylbenzaldehyde is a readily available research chemical that offers potential as a

versatile building block in synthetic chemistry. For researchers in drug development and

materials science, successful utilization of this compound begins with a strategic procurement

process, followed by rigorous, in-house quality verification. Adherence to strict safety and

handling protocols is mandatory to ensure both personnel safety and the preservation of the

material's integrity. By following the guidelines outlined in this document, scientists can

confidently source, validate, and utilize 2-Cyclohexylbenzaldehyde in their research

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Page loading... [wap.guidechem.com]

2. 2-Cyclohexylbenzaldehyde | C13H16O | CID 14552110 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1stsci.com [1stsci.com]

4. ���2-Cyclohexyl-benzaldehyde - Syn Pharmatech Inc [synpharmatech.com]

5. 2-Cyclohexylbenzaldehyde - CAS:128323-04-6 - Sunway Pharm Ltd [3wpharm.com]

6. 2-Cyclohexylbenzaldehyde , 97% , 128323-04-6 - CookeChem [cookechem.com]

7. Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic
analysis - Arabian Journal of Chemistry [arabjchem.org]

8. prepchem.com [prepchem.com]

9. What are the Steps in the Synthesis of 2,5-Dimethoxybenzaldehyde?_Chemicalbook
[chemicalbook.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. cdnisotopes.com [cdnisotopes.com]

12. fishersci.fr [fishersci.fr]

13. combi-blocks.com [combi-blocks.com]

14. 2-CYCLOHEXYLBENZALDEHYDE CAS#: 128323-04-6 [m.chemicalbook.com]

15. 128323-04-6 CAS MSDS (2-CYCLOHEXYLBENZALDEHYDE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b138273?utm_src=pdf-body
https://www.benchchem.com/product/b138273?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/supply/128323-04-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylbenzaldehyde
https://www.1stsci.com/products/128323-04-6?cas=128323-04-6
http://synpharmatech.com/products/detail.asp?id=5531
https://www.3wpharm.com/product/44324.html
https://www.cookechem.com/Detail/BD0529145.htm
https://arabjchem.org/structural-and-orthoselectivity-study-of-2-hydroxybenzaldehyde-using-spectroscopic-analysis/
https://arabjchem.org/structural-and-orthoselectivity-study-of-2-hydroxybenzaldehyde-using-spectroscopic-analysis/
https://www.prepchem.com/3-chloro-4-cyclohexylbenzaldehyde/
https://www.chemicalbook.com/article/what-are-the-steps-in-the-synthesis-of-2-5-dimethoxybenzaldehyde.htm
https://www.chemicalbook.com/article/what-are-the-steps-in-the-synthesis-of-2-5-dimethoxybenzaldehyde.htm
https://pdf.benchchem.com/3698/Application_Note_Spectroscopic_Characterization_of_N_cyclohexyl_2_phenoxybenzamide.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2553_5.pdf
https://www.fishersci.fr/store/msds?partNumber=10714004&countryCode=FR&language=en
https://www.combi-blocks.com/msds/HF-2713.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB7210297_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7210297.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7210297.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Researcher's Technical Guide to 2-
Cyclohexylbenzaldehyde: Sourcing, Quality Control, and Handling]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b138273#commercial-
availability-and-suppliers-of-2-cyclohexylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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